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Introduction

PFE-360, also known as PF-06685360, is a potent, selective, and orally active inhibitor of
Leucine-Rich Repeat Kinase 2 (LRRK2) with a mean in vivo IC50 of 2.3 nM.[1][2][3] As a brain-
penetrating compound, PFE-360 is a valuable tool for investigating the role of LRRK2 in both
central and peripheral systems, particularly in the context of neurodegenerative diseases like
Parkinson's Disease.[3][4] These application notes provide a comprehensive overview of the
use of PFE-360 in chronic preclinical studies, with a focus on treatment duration, experimental
protocols, and relevant signaling pathways.

Quantitative Data Summary

The following tables summarize the quantitative data from chronic studies involving PFE-360
administration in rodent models.

Table 1: Chronic PFE-360 Administration in Rats
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Parameter

Details Reference

Animal Model

Female Sprague Dawley rats

(225-250 g) izl

Dosage

4 mg/kg and 7.5 mg/kg [1][2]

Administration

Oral gavage, twice daily (BID) [11[2][5]

Treatment Duration

10-12 weeks [1][2][5]

Key Findings

- Potent decrease in the
LRRK2-pSer935/total LRRK2
ratio.[1][2]- No significant
adverse effects on terminal
bodyweight.[1][2]- Induced
reversible morphological
changes in the kidney
(darkened kidneys and LHIZHEIR]0)
accumulation of hyaline
droplets) after 2 weeks, with
partial reversal after a 30-day
treatment-free period.[3][6]- No
evidence of renal tubular injury

or impaired kidney function.[6]

Table 2: Chronic PFE-360 Administration in Mice (In-Diet)
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Parameter Details Reference

) Male C57BI/6J mice and
Animal Model _ [7]
LRRK2-G2019S mice

0.5, 1, 5, and 15 mg/kg/day (in

Dosage 7

J diet) ]
Administration In-diet [7]
Treatment Duration 7 days and 42 days [7]

- Dose-dependent decrease in
phosphorylated Ser935

Key Findings LRRK2 levels in the lungs.[7]- [7]
Mild and reversible effects on

lung morphology.

Signaling Pathway

PFE-360 inhibits the kinase activity of LRRK2. LRRK2 is a complex, multi-domain protein that
plays a role in various cellular processes, including vesicular trafficking and autophagy.[8] A key
downstream signaling event is the phosphorylation of a subset of Rab GTPases.[8]

Cellular Processes

PFE-360 Inhibition LRRK2 Kinase Activity Vesicular Trafficking
o Phosphorylates
Inhibits Rab GTPases Phosphorylated Rab 4
(pRab)
Autophagy

Click to download full resolution via product page

Caption: LRRK2 signaling pathway and the inhibitory action of PFE-360.
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Experimental Protocols
Chronic Oral Gavage Administration in Rats (10-12
weeks)

This protocol is based on studies investigating the long-term effects of PFE-360 on LRRK2
activity and potential toxicity.[1][2][5]

1. Materials:

e PFE-360 (PF-06685360)

e Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline)[2]
o Female Sprague Dawley rats (225-250 g)

o Oral gavage needles

o Standard laboratory equipment for animal housing and care

2. Procedure:

o Acclimatization: Acclimatize rats to the housing conditions for at least one week prior to the
start of the experiment.

e Dosing Solution Preparation:
o Prepare a stock solution of PFE-360 in DMSO.

o On each dosing day, prepare the final dosing solution by diluting the stock solution in the
vehicle to achieve the desired concentrations (4 mg/kg and 7.5 mg/kg). The final DMSO
concentration should be kept low (e.g., 10%).

e Administration:
o Administer PFE-360 or vehicle solution to the rats via oral gavage.

o Dosing should be performed twice daily (BID) at approximately 12-hour intervals.
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o The volume of administration should be calculated based on the most recent body weight
of each animal.

e Monitoring:
o Monitor the animals daily for any signs of toxicity or adverse effects.
o Record body weights weekly.
e Study Duration: Continue the treatment for a period of 10 to 12 weeks.
o Endpoint Analysis:

o At the end of the treatment period, collect blood and tissues for pharmacokinetic and
pharmacodynamic analysis (e.g., measuring LRRK2-pSer935/total LRRK2 ratio in brain
and peripheral tissues).

o Perform histopathological examination of organs of interest, such as the kidneys and
lungs.
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Y
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Caption: Experimental workflow for chronic oral gavage administration of PFE-360 in rats.

Chronic In-Diet Administration in Mice (7 and 42 days)

This protocol is adapted from studies assessing the effects of PFE-360 when administered
through the diet.[7]

1. Materials:

» PFE-360 (PF-06685360)
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Standard rodent chow

Equipment for incorporating the compound into the diet

Male C57BI/6J mice or other appropriate strain

Standard laboratory equipment for animal housing and care
. Procedure:

Diet Preparation:

o Calculate the amount of PFE-360 required to achieve the target daily doses (0.5, 1, 5, and
15 mg/kg/day) based on the average daily food consumption of the mice.

o Thoroughly mix the calculated amount of PFE-360 with the powdered or pelleted rodent
chow to ensure a homogenous distribution.

o Prepare a control diet (vehicle diet) without PFE-360.
Acclimatization and Baseline:
o House the mice individually to accurately measure food intake.

o Acclimatize the mice to the housing and control diet for a few days before starting the
treatment.

o Measure baseline body weight and food consumption.

Treatment:

o Provide the mice with ad libitum access to the PFE-360-containing diet or the control diet.
o Replace the diet regularly to maintain freshness.

Monitoring:

o Measure body weight and food consumption daily or several times a week.
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e Study Duration: Continue the treatment for the desired duration (e.g., 7 days or 42 days).
e Endpoint Analysis:

o At the end of the study, collect plasma and tissues for analysis of PFE-360 concentration
and pharmacodynamic markers (e.g., phosphorylated Ser935 LRRK2 levels in the lungs).

o Perform histopathological examination of relevant tissues.

(PFE—360 Diet Preparatior)

Acclimatization &
Baseline Measurements
Ad Libitum Access to Diet
(7 or 42 days)

Throughout treatment

Monitor Body Weight & Endpoint Analysis
Food Consumption (Plasma concentration, PD markers)

Click to download full resolution via product page

Caption: Experimental workflow for chronic in-diet administration of PFE-360 in mice.
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Disclaimer

PFE-360 is a research chemical and is intended for laboratory research purposes only. It is not

for human or veterinary use. All experiments should be conducted in accordance with

institutional and national guidelines for the ethical use of animals in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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